Cas no 87165-23-9 (Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano-)
87165-23-9 structure
Product Name:Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano-
CAS No:87165-23-9
MF:C9H6ClFN2O
MW:212.608144283295
CID:659060
PubChem ID:3644962
Update Time:2025-04-19
Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano-
- N-(2-CHLORO-4-FLUOROPHENYL)-2-CYANOACETAMIDE
- DTXSID10394604
- SCHEMBL1259154
- AKOS008967223
- ADNIXAHGIPJFNZ-UHFFFAOYSA-N
- BB 0218842
- 87165-23-9
- 2'-chloro-2-cyano-4'-fluoroacetanilide
- Z56837086
-
- MDL: MFCD03478347
- Inchi: 1S/C9H6ClFN2O/c10-7-5-6(11)1-2-8(7)13-9(14)3-4-12/h1-2,5H,3H2,(H,13,14)
- InChI Key: ADNIXAHGIPJFNZ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1NC(CC#N)=O)F
Computed Properties
- Exact Mass: 212.0152687g/mol
- Monoisotopic Mass: 212.0152687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.9Ų
Acetamide, N-(2-chloro-4-fluorophenyl)-2-cyano- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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